Cas no 2749322-62-9 ((5R)-5-aminopiperidin-2-one dihydrochloride)

• Product Name: (5R)-5-aminopiperidin-2-one dihydrochloride
• CAS No: 2749322-62-9
• MF: C₅H₁₂Cl₂N₂O
• MW: 187.067579269409
• CID: 6785303
• PubChem ID: 167720176
• Update Time: 2025-10-28

(5R)-5-aminopiperidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5R)-5-aminopiperidin-2-one dihydrochloride
• 2749322-62-9
• EN300-43608997

• Inchi： 1S/C5H10N2O.2ClH/c6-4-1-2-5(8)7-3-4;;/h4H,1-3,6H2,(H,7,8);2*1H/t4-;;/m1../s1
• InChI Key： YURPXBDYYDFFLI-RZFWHQLPSA-N
• SMILES： Cl.Cl.O=C1CC[C@H](CN1)N

Computed Properties

• Exact Mass: 186.0326684g/mol
• Monoisotopic Mass: 186.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (5R)-5-aminopiperidin-2-one dihydrochloride

Comprehensive Overview of (5R)-5-aminopiperidin-2-one dihydrochloride (CAS No. 2749322-62-9)

(5R)-5-aminopiperidin-2-one dihydrochloride (CAS No. 2749322-62-9) is a chiral piperidine derivative that has gained significant attention in pharmaceutical and biochemical research. This compound, often referred to as (5R)-5-aminopiperidin-2-one HCl, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the 5R stereocenter and the piperidin-2-one core, make it a valuable building block in drug discovery and development.

The growing interest in chiral amines and their applications in asymmetric synthesis has propelled the demand for high-quality intermediates like (5R)-5-aminopiperidin-2-one dihydrochloride. Researchers are particularly interested in its potential role in the development of central nervous system (CNS) therapeutics, given the structural similarity of piperidine derivatives to many neuroactive compounds. The dihydrochloride salt form enhances the compound's stability and solubility, making it more suitable for various experimental and industrial applications.

From a chemical perspective, (5R)-5-aminopiperidin-2-one dihydrochloride exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its molecular structure contains both amine and amide functional groups, which contribute to its versatile reactivity profile. These features make it particularly valuable for peptide mimetics development and structure-activity relationship (SAR) studies in medicinal chemistry.

The pharmaceutical applications of (5R)-5-aminopiperidin-2-one dihydrochloride are extensive. It serves as a crucial intermediate in the synthesis of various enzyme inhibitors, particularly those targeting proteases and kinases. Recent studies have explored its incorporation into novel small molecule therapeutics for conditions ranging from neurodegenerative diseases to metabolic disorders. The compound's chiral purity is especially important in these applications, as it can significantly influence the biological activity and pharmacokinetic properties of the final drug candidates.

In the context of current research trends, (5R)-5-aminopiperidin-2-one dihydrochloride has attracted attention for its potential role in cancer drug discovery. The piperidine scaffold is a common feature in many kinase inhibitors and receptor modulators currently under investigation. Researchers are particularly interested in how modifications to this core structure, including the introduction of various substituents at the 5-position, can influence target selectivity and drug efficacy.

The synthesis and production of (5R)-5-aminopiperidin-2-one dihydrochloride require specialized expertise in asymmetric synthesis and chiral resolution techniques. Manufacturers typically employ advanced chromatographic methods or enzymatic resolution to ensure high enantiomeric purity of the final product. The dihydrochloride salt formation represents an important final step in the purification process, enhancing the compound's stability and handling properties for research and development applications.

Quality control for (5R)-5-aminopiperidin-2-one dihydrochloride involves rigorous analytical testing, including HPLC analysis for purity assessment and chiral chromatography to confirm enantiomeric excess. These quality measures are critical, as even minor impurities or stereochemical inconsistencies can significantly impact research outcomes when the compound is used as a synthetic intermediate or biochemical probe.

From a market perspective, the demand for high-purity chiral building blocks like (5R)-5-aminopiperidin-2-one dihydrochloride continues to grow. Pharmaceutical companies and contract research organizations are increasingly seeking reliable sources of such specialized intermediates to support their drug discovery programs. This trend reflects the broader shift in the industry toward more complex, target-specific therapeutics that often require sophisticated chiral synthons.

Storage and handling recommendations for (5R)-5-aminopiperidin-2-one dihydrochloride typically include protection from moisture and storage at controlled room temperature. While the compound is stable under normal laboratory conditions, proper handling procedures should be followed to maintain its integrity and prevent degradation. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and safety precautions.

The future research directions for (5R)-5-aminopiperidin-2-one dihydrochloride are likely to focus on expanding its applications in peptidomimetic design and fragment-based drug discovery. As computational chemistry and structure-based drug design methods continue to advance, the demand for well-characterized, stereochemically pure building blocks like this compound is expected to increase. Additionally, there is growing interest in developing more efficient synthetic routes to such intermediates to support sustainable pharmaceutical manufacturing practices.

In conclusion, (5R)-5-aminopiperidin-2-one dihydrochloride (CAS No. 2749322-62-9) represents an important chiral building block with diverse applications in medicinal chemistry and drug discovery. Its unique structural features, combined with the growing demand for stereochemically defined intermediates, position this compound as a valuable tool for researchers developing next-generation therapeutics. As the pharmaceutical industry continues to explore complex molecular targets, compounds like (5R)-5-aminopiperidin-2-one HCl will remain essential components of the drug discovery toolkit.